6-(1H-imidazol-1-yl)pyridin-2-ol

• IUPAC Name: 6-imidazol-1-yl-1H-pyridin-2-one
• InChI: InChI=1S/C8H7N3O/c12-8-3-1-2-7(10-8)11-5-4-9-6-11/h1-6H,(H,10,12)
• InChI Key: AXZMUNUNLLUTCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC(=C1)N2C=CN=C2
• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol
• CAS No.: 2034469-19-5

Description

“6-(1H-imidazol-1-yl)pyridin-2-ol” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a pyridine ring, which is a six-membered ring with one nitrogen atom. This compound is highly soluble in water and other polar solvents.

Synthesis Analysis

The synthesis of imidazole derivatives has been well studied in the past decade because of its importance as a bioactive scaffold. The synthesis methods used in the preparation of imidazole derivatives include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H7N3O. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole derivatives show different biological activities such as antibacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities. The chemical reactions involved in the synthesis of imidazole derivatives are well-documented.

Physical and Chemical Properties Analysis

“this compound” is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Safety and Hazards

While specific safety and hazard information for “6-(1H-imidazol-1-yl)pyridin-2-ol” is not available, general precautions for handling imidazole derivatives include wearing suitable protective clothing and avoiding contact with skin and eyes.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of imidazole show different biological activities and there are different examples of commercially available drugs in the market which contains an imidazole ring. Therefore, the future directions in the research of “6-(1H-imidazol-1-yl)pyridin-2-ol” and other imidazole derivatives could be focused on exploring their potential therapeutic applications.

Mechanism of Action

Target of Action

Compounds containing an imidazole moiety have been known to exhibit a broad range of biological activities . For instance, some imidazole derivatives have been found to inhibit CDK4/6, a therapeutic target for cancer treatment .

Mode of Action

Imidazole derivatives have been reported to interact with their targets in various ways, leading to different biological activities .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which may influence its bioavailability .

Result of Action

Some imidazole derivatives have shown remarkable antiproliferative activities against various tumor cell lines .

Action Environment

It’s worth noting that the spin state of certain iron(ii) complexes with 2,6-bis(1h-imidazol-2-yl)pyridine can be switched by an external action .